Cas no 1448062-72-3 (1-[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(4-fluorophenyl)ethan-1-one)

• Product Name: 1-[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(4-fluorophenyl)ethan-1-one
• CAS No: 1448062-72-3
• MF: C₂₁H₂₂FNO₃S
• MW: 387.467688083649
• CID: 5857618
• PubChem ID: 71808942
• Update Time: 2025-06-10

1-[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(4-fluorophenyl)ethanone
• 1-[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(4-fluorophenyl)ethan-1-one
• 1448062-72-3
• F6441-4829
• AKOS024563945
• 2-(4-fluorophenyl)-1-((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)ethanone

• Inchi： 1S/C21H22FNO3S/c22-16-8-6-15(7-9-16)21(24)14-23-17-10-11-18(23)13-20(12-17)27(25,26)19-4-2-1-3-5-19/h1-9,17-18,20H,10-14H2
• InChI Key： IVTMUKABTLEGOZ-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1CC(S(C1=CC=CC=C1)(=O)=O)C2)C(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 387.13044290g/mol
• Monoisotopic Mass: 387.13044290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(4-fluorophenyl)ethan-1-one

Comprehensive Overview of 1-[3-(Benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(4-fluorophenyl)ethan-1-one (CAS No. 1448062-72-3)

The compound 1-[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(4-fluorophenyl)ethan-1-one (CAS No. 1448062-72-3) is a structurally complex molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique 8-azabicyclo[3.2.1]octane core, combined with a benzenesulfonyl moiety and a 4-fluorophenyl group, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutic agents, especially in the fields of neurology and oncology.

One of the key features of this compound is its bicyclic structure, which is known to enhance binding affinity and selectivity toward biological targets. The presence of the fluorophenyl group further contributes to its metabolic stability, a critical factor in pharmacokinetics. Recent studies have highlighted its potential as a modulator of specific receptors, making it a subject of interest for treating conditions such as chronic pain and neurodegenerative diseases. The benzenesulfonyl component also plays a role in improving solubility, which is essential for bioavailability.

In the context of current research trends, 1-[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(4-fluorophenyl)ethan-1-one aligns with the growing demand for small-molecule therapeutics with high specificity. The rise of precision medicine and targeted drug delivery systems has amplified the need for compounds like this, which can be tailored to interact with specific biological pathways. Additionally, its structural complexity offers opportunities for structure-activity relationship (SAR) studies, enabling researchers to optimize its properties for clinical use.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions, including N-alkylation and sulfonylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. These methods are particularly relevant in today's fast-paced research environment, where efficiency and scalability are paramount. The compound's CAS No. 1448062-72-3 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory submissions.

The pharmaceutical industry is also exploring the potential of 1-[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(4-fluorophenyl)ethan-1-one in combination therapies. Its ability to synergize with other drugs could lead to breakthroughs in treating complex diseases. For instance, its interaction with enzyme inhibitors and receptor antagonists is under investigation, with preliminary results showing promise. This aligns with the broader trend of combination drug development, which aims to enhance efficacy while minimizing side effects.

In summary, 1-[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(4-fluorophenyl)ethan-1-one (CAS No. 1448062-72-3) represents a fascinating area of research with wide-ranging implications. Its unique structure, combined with its potential therapeutic applications, makes it a valuable subject for further study. As the scientific community continues to uncover its properties and mechanisms, this compound may well become a cornerstone in the development of next-generation pharmaceuticals.